Cas no 16874-98-9 (2,5-Thiazolidinedione, 4-(phenylmethyl)-)

2,5-Thiazolidinedione, 4-(phenylmethyl)- structure
16874-98-9 structure
Product Name:2,5-Thiazolidinedione, 4-(phenylmethyl)-
CAS No:16874-98-9
MF:C10H9NO2S
MW:207.248961210251
CID:1349675
PubChem ID:18998872
Update Time:2025-04-20

2,5-Thiazolidinedione, 4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Thiazolidinedione, 4-(phenylmethyl)-
    • 4-benzylthiazolidine-2,5-dione
    • 16874-98-9
    • SCHEMBL4940660
    • DA-21346
    • 4-(Phenylmethyl)-2,5-thiazolidinedione
    • DTXSID901282913
    • Inchi: 1S/C10H9NO2S/c12-9-8(11-10(13)14-9)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,13)
    • InChI Key: CIQVLEHLSFEAEY-UHFFFAOYSA-N
    • SMILES: S1C(NC(C1=O)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 207.03547
  • Monoisotopic Mass: 207.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 71.5Ų

Experimental Properties

  • PSA: 46.17
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